Cas no 920967-15-3 (Carbonic acid, iodomethyl octyl ester)

• Product name: Carbonic acid, iodomethyl octyl ester
• CAS No: 920967-15-3
• MF: C₁₀H₁₉IO₃
• MW: 314.160536050797
• CID: 746694
• PubChem ID: 19969200

Carbonic acid, iodomethyl octyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, iodomethyl octyl ester
• iodomethyl octyl carbonate
• 920967-15-3
• DTXSID90601565
• SCHEMBL8893209
• SZHNFUZDNHJYMS-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H19IO3/c1-2-3-4-5-6-7-8-13-10(12)14-9-11/h2-9H2,1H3
• InChI Key： SZHNFUZDNHJYMS-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(=O)OCI

Computed Properties

• Exact Mass: 314.03789g/mol
• Monoisotopic Mass: 314.03789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 4.6